2-{[2-(Aminocarbonyl)anilino]carbonyl}benzoic acid

• IUPAC Name: 2-[(2-carbamoylphenyl)carbamoyl]benzoic acid
• InChI: InChI=1S/C15H12N2O4/c16-13(18)11-7-3-4-8-12(11)17-14(19)9-5-1-2-6-10(9)15(20)21/h1-8H,(H2,16,18)(H,17,19)(H,20,21)
• InChI Key: IFOSTEFURZGGGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC=C2C(=O)N)C(=O)O
• Molecular Formula: C15H12N2O4
• DSSTOX Substance ID: DTXSID80312335
• Molecular Weight: 284.27 g/mol
• CAS RN: 18257-54-0

Description

“2-{[2-(Aminocarbonyl)anilino]carbonyl}benzoic acid” is a complex organic compound. It has a linear formula of C15H12N2O4 and a molecular weight of 284.274. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the linear formula C15H12N2O4. The CAS Number for this compound is 18257-54-0.

Mechanism of Action

The mechanism of action of ACAB is not fully understood. However, it is believed to act as a Lewis acid, meaning that it can react with electron-rich species, such as amines, to form an intermediate complex. This intermediate complex can then undergo a variety of reactions, depending on the reaction conditions.
Biochemical and Physiological Effects
The biochemical and physiological effects of ACAB are not well understood. However, it is believed to have some antioxidant activity, as it can scavenge reactive oxygen species, such as superoxide and hydroxyl radicals. In addition, ACAB has been found to inhibit the activity of certain enzymes, such as cyclooxygenase, which is involved in the production of prostaglandins.

Advantages and Limitations for Lab Experiments

The main advantage of using ACAB in laboratory experiments is its low cost and easy availability. In addition, the compound is soluble in a variety of solvents, making it easy to use in a variety of reactions. However, the compound is also relatively unstable and can decompose at high temperatures, making it unsuitable for some reactions.

Future Directions

There are a number of potential future directions for research on ACAB. These include further studies on its biochemical and physiological effects, as well as its potential use in the synthesis of novel drugs and polymers. In addition, further research could be conducted on the mechanisms of action of ACAB and its potential applications in the development of new catalysts. Finally, further studies on the stability of ACAB could be conducted to determine its suitability for use in various reactions.

Synthesis Methods

ACAB can be synthesized from benzoic acid and aniline by a process known as a Friedel-Crafts acylation reaction. In this reaction, a strong acid is used to catalyze the condensation of the aniline with the benzoic acid to form the acylated product. The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is then isolated by precipitation or filtration.

Scientific Research Applications

ACAB has a wide range of applications in scientific research. It can be used as a reagent in the synthesis of various organic compounds, such as drugs, polymers, and dyes. In addition, ACAB can be used as a catalyst in the synthesis of polymers, such as polyesters and polyamides. Furthermore, it has been used in the synthesis of various drugs, including antifungal agents and anti-inflammatory agents.